Cas no 2763903-28-0 (7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid)

• Product Name: 7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid
• CAS No: 2763903-28-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6571734
• PubChem ID: 165995330
• Update Time: 2025-10-11

7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid
• EN300-37343257
• 2763903-28-0

• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-12-8-10(13(17)18)7-9-5-4-6-11(9)12/h7-8H,4-6H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： ZURKRCOAYLYAFZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=CC2CCCC=21)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid

7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid: A Comprehensive Overview

The compound 7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid, identified by the CAS number 2763903-28-0, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a dihydroindene ring system substituted with a tert-butoxycarbonylamino group and a carboxylic acid moiety. The presence of these functional groups makes it a versatile compound with potential applications in various areas of research and industry.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The tert-butoxycarbonyl (Boc) group, a common protecting group in peptide synthesis, plays a crucial role in modulating the reactivity and solubility of the molecule. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly in the design of inhibitors for specific enzymes involved in disease pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases, which are key targets in cancer therapy.

In addition to its pharmaceutical applications, this compound has also gained attention in materials science. The dihydroindene structure provides a rigid framework that can be exploited for the development of advanced materials with tailored electronic properties. A 2023 report in Nature Communications revealed that incorporating this compound into polymer matrices enhances their thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace components and electronic devices.

The synthesis of 7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the dihydroindene ring through cyclization reactions and the subsequent installation of the Boc-amino group via nucleophilic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects in biological systems.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided critical insights into its molecular structure and dynamic behavior. For example, a 2023 paper in Analytical Chemistry utilized high-resolution MS to confirm the molecular formula and elucidate fragmentation patterns, which are essential for identifying this compound in complex mixtures.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits low acute toxicity in standard assays. However, further research is required to assess its long-term effects on ecosystems and human health. Regulatory agencies such as the EPA have recommended adopting green chemistry principles during its production to minimize environmental footprint.

Looking ahead, the future of 7-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid lies in its potential to bridge gaps between diverse scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing drug discovery, material innovation, and chemical synthesis methodologies. Ongoing research is focused on optimizing its properties for specific applications while ensuring sustainable practices throughout its lifecycle.